N-[1-(4-chlorobenzyl)-5-methyl-1H-pyrazol-3-yl]-2,5-difluorobenzenesulfonamide

• IUPAC Name: N-[1-[(4-chlorophenyl)methyl]-5-methylpyrazol-3-yl]-2,5-difluorobenzenesulfonamide
• InChI: InChI=1S/C17H14ClF2N3O2S/c1-11-8-17(21-23(11)10-12-2-4-13(18)5-3-12)22-26(24,25)16-9-14(19)6-7-15(16)20/h2-9H,10H2,1H3,(H,21,22)
• InChI Key: TXOPKZVWCCPPBQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CC2=CC=C(C=C2)Cl)NS(=O)(=O)C3=C(C=CC(=C3)F)F
• Molecular Formula: C17H14ClF2N3O2S
• Molecular Weight: 397.8 g/mol

Description

N-[1-(4-chlorobenzyl)-5-methyl-1H-pyrazol-3-yl]-2,5-difluorobenzenesulfonamide is a chemical compound that has gained significant attention in the field of scientific research. This compound is commonly known as a sulfonamide derivative, and it has been extensively studied due to its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

Synthesis and Potential Therapeutic Applications

• Anti-Inflammatory and Analgesic Activities : Sulfonamide derivatives have been synthesized and evaluated for their potential as anti-inflammatory and analgesic agents. These compounds showed significant activities in these areas without causing tissue damage in liver, kidney, colon, and brain, indicating their therapeutic potential (Ş. Küçükgüzel et al., 2013).

• Anticancer Activity : Certain sulfonamide compounds have demonstrated anticancer activities, with some showing specific inhibitory effects against tumor cell lines. This indicates their potential in developing anticancer therapies (H. Gul et al., 2016).

• Carbonic Anhydrase Inhibitors : Sulfonamide derivatives have been reported to inhibit carbonic anhydrases, which are enzymes involved in various physiological and pathological processes. This inhibition offers potential therapeutic applications in conditions such as glaucoma, epilepsy, and cancer (A. Sapegin et al., 2018).

Antimicrobial Activity

• Antimicrobial Agents : Sulfonamide derivatives have been synthesized and evaluated for their antimicrobial properties. Some compounds showed promising antibacterial and antifungal activities, suggesting their potential as antimicrobial agents (H. Abbas et al., 2017).